![molecular formula CoO3Zr-6 B1620118 Cobalt zirconium trioxide CAS No. 69011-09-2](/img/structure/B1620118.png)
Cobalt zirconium trioxide
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Description
Cobalt zirconium trioxide is a compound that involves cobalt and zirconium elements. Cobalt(II) oxide, an inorganic compound, has been described as an olive-green or gray solid . It is used extensively in the ceramics industry as an additive to create blue-colored glazes and enamels, as well as in the chemical industry for producing cobalt(II) salts .
Synthesis Analysis
Cobalt nanoparticles are synthesized using various environmentally friendly methods . These methods influence the properties of the nanoparticles, such as size, zeta potential, surface area, and magnetic properties . Cobalt oxide (Co3O4) is prepared using several methods including oxalate decomposition, surfactant-assisted precipitation, sol–gel technique, and polymer combustion . The product obtained is further subjected to the calcination process that changes its morphology and reduces the size of individual particles .
Molecular Structure Analysis
The Co–Fe–Zr system and its Co–Zr subsystem were optimized using the CALculation of PHAse Diagram (CALPHAD) approach . The substitutional solution model was used for describing the phases liquid, fcc_A1, bcc_A2, and hcp_A3 . Two Laves phases were modeled as (Co,Fe,Zr)2(Co,Fe,Zr)1, and the phases CoFe and CoZr with the bcc_B2 crystal structure were described as the ordered one of bcc_A2 .
Physical and Chemical Properties Analysis
Cobalt is much less reactive than iron and is stable to atmospheric oxygen unless heated . When heated, it is first oxidized to Co3O4 and then, above 900°C, to CoO . The structural, energetic, mechanical, and vibrational properties calculated using the strongly constrained and appropriately normed (SCAN) functional of density functional theory (DFT) are in better agreement with experimental data as compared to the commonly used semi-local functionals of DFT .
Safety and Hazards
Cobalt zirconium trioxide should be handled with care to avoid dust formation . Breathing its mist, gas, or vapors should be avoided, and contact with skin and eyes should be prevented . Use of personal protective equipment, including chemical impermeable gloves, is recommended . Ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Future Directions
Future research directions could involve investigations into the role of oxygen vacancy and mobility in catalysis, the rational modulation of surface-bulk interactions, and the use of advanced fabrication techniques . All of these can lead to optimized cathode performance . There is also a promising potential to create unique compounds with tailored properties where one atom site makes a difference, to design new catalysts of atomic precision, and to develop genetic materials of superatoms .
Properties
IUPAC Name |
cobalt;oxygen(2-);zirconium |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Co.3O.Zr/q;3*-2; |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSIBSRWJRJBRLE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].[O-2].[O-2].[Co].[Zr] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CoO3Zr-6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.16 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
69011-09-2 |
Source
|
Record name | Cobalt zirconium oxide (CoZrO3) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0069011092 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cobalt zirconium oxide (CoZrO3) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Cobalt zirconium trioxide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.066.973 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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